Methyl 5'-amino-2,3'-bithiophene-4'-carboxylate

• IUPAC Name: methyl 2-amino-4-thiophen-2-ylthiophene-3-carboxylate
• InChI: InChI=1S/C10H9NO2S2/c1-13-10(12)8-6(5-15-9(8)11)7-3-2-4-14-7/h2-5H,11H2,1H3
• InChI Key: YTPWWVXUJXQDMK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1C2=CC=CS2)N
• Molecular Formula: C10H9NO2S2
• DSSTOX Substance ID: DTXSID80356754
• Molecular Weight: 239.3 g/mol
• CAS RN: 444907-56-6

Description

“Methyl 5’-amino-2,3’-bithiophene-4’-carboxylate” is a chemical compound with the CAS Number: 444907-56-6. Its molecular formula is C10H9NO2S2 and it has a molecular weight of 239.32. It is a solid at room temperature.

Molecular Structure Analysis

The Inchi Code of “Methyl 5’-amino-2,3’-bithiophene-4’-carboxylate” is 1S/C10H9NO2S2/c1-13-10(12)8-6(5-15-9(8)11)7-3-2-4-14-7/h2-5H,11H2,1H3. This code provides a standard way to encode the molecular structure using text.

Physical And Chemical Properties Analysis

“Methyl 5’-amino-2,3’-bithiophene-4’-carboxylate” is a solid at room temperature. It has a molecular weight of 239.32 and its molecular formula is C10H9NO2S2.

Scientific Research Applications

• Synthesis of Bioactive Molecules : Methyl 5'-amino-2,3'-bithiophene-4'-carboxylate is used as a key intermediate in the synthesis of various bioactive molecules. For instance, it is utilized in the synthesis of compounds demonstrating anti-inflammatory activity and potential anticonvulsant properties (Chang et al., 2015).

• Organic Synthesis and Chemical Transformations : This compound plays a crucial role in the synthesis of diverse organic molecules. It is involved in photochemical reactions for the synthesis of aryl and heteroaryl derivatives (D’Auria et al., 1989), and in electrophilic reactions for the creation of long-chain esters with remote hydroxyl and carboxyl groups (Yang et al., 2000).

• Crystallography and Computational Studies : Research has been conducted on the crystal structure and computational studies of related compounds, such as Methyl-3-aminothiophene-2-carboxylate, providing insights into their molecular interactions and properties (Tao et al., 2020).

• Material Science and Polymer Chemistry : This compound is also significant in material science and polymer chemistry. For instance, its derivatives are used in the synthesis of poly(p-benzamide)s bearing oligothiophene, indicating its relevance in the development of new materials with specific optical properties (Takagi et al., 2013).

• Pharmaceutical Applications : this compound is used in the development of pharmaceutical compounds, such as Schiff base organotin(IV) complexes, which show promise as anticancer drugs (Basu Baul et al., 2009).

• Synthesis of Conformationally Constrained Molecules : It is involved in the synthesis of conformationally constrained tryptophan derivatives, which are important for peptide and peptoid conformation elucidation studies (Horwell et al., 1995).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.